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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208 Get Quote

Essential Safety and Handling Guide for 2-Hydroxy-
5-methylbenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Hydroxy-5-methylbenzophenone. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and

compliant use of this chemical in a laboratory setting.

Chemical Identifier:

Name: 2-Hydroxy-5-methylbenzophenone

CAS Number: 1470-57-1

Molecular Formula: C₁₄H₁₂O₂[1]

Molecular Weight: 212.24 g/mol [1]

Primary Hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b072208?utm_src=pdf-interest
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling 2-Hydroxy-5-
methylbenzophenone.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield may be

required for operations with a

high risk of splashing.[2][3][4]

To protect against eye irritation

from dust particles or splashes.

[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inspect gloves for tears or

punctures before use.[1][3]

To prevent skin contact and

subsequent irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used when

handling the powder,

especially if dust may be

generated.[3][5]

To avoid inhalation of dust,

which can cause respiratory

tract irritation.[1]

Body Protection

A lab coat or other protective

clothing should be worn.[2][3]

For larger quantities or

situations with a higher risk of

exposure, chemical-resistant

clothing may be necessary.

To prevent skin contact with

the chemical.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is crucial for the safe handling of 2-Hydroxy-5-
methylbenzophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.fishersci.com/store/msds?partNumber=AC121430010&productDescription=2-HYDROXY-5-METHYLBENZOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://redox.com/wp-content/sds/1003.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzophenone_2_4_5_tricarboxylic_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Pre-Handling Preparations:

Ensure that a properly functioning chemical fume hood is available.

Locate the nearest eyewash station and safety shower and confirm they are accessible and

operational.

Prepare all necessary equipment, including spatulas for transferring the solid, appropriate

containers, and waste disposal receptacles.

Ensure all containers are clearly labeled with the chemical name and associated hazards.

2. Handling the Chemical:

All manipulations of 2-Hydroxy-5-methylbenzophenone that could generate dust should be

performed within a chemical fume hood to minimize inhalation exposure.[1]

When transferring the solid, use a spatula. Avoid pouring or any action that could create

airborne dust.

Keep the container tightly closed when not in use.[2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[2][4]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.

3. In Case of a Spill:

Alert personnel in the immediate vicinity.

Wearing the appropriate PPE, gently sweep the solid material to avoid creating more dust.

Collect the spilled material into a labeled container for hazardous waste.

Clean the spill area with a damp cloth or paper towel, and place these cleaning materials into

the hazardous waste container.
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Disposal Plan
Proper disposal of 2-Hydroxy-5-methylbenzophenone and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or contaminated 2-Hydroxy-5-methylbenzophenone in a

clearly labeled, sealed container designated for hazardous chemical waste.

Contaminated Materials: Dispose of any items that have come into contact with the

chemical, such as gloves, weighing papers, and disposable lab coats, in a designated solid

hazardous waste container.

2. Disposal Method:

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

A common method for disposal is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber system.

Always observe all federal, state, and local regulations when disposing of this substance.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxy-5-
methylbenzophenone.
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After Use

Waste Disposal
- Segregate solid waste

- Dispose of contaminated PPE

Generate Waste

Personal Decontamination
- Remove PPE

- Wash hands thoroughly

End of Procedure
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Caption: Workflow for Safe Handling of 2-Hydroxy-5-methylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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